Cas no 2171902-90-0 (2-1-benzyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-benzyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2171902-90-0
• MF: C₁₃H₁₄N₄O
• MW: 242.276462078094
• CID: 6226543
• PubChem ID: 165557589
• Update Time: 2025-08-05

2-1-benzyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-benzyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2-[1-benzyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• 2171902-90-0
• EN300-1610630

• Inchi： 1S/C13H14N4O/c1-18-10-13-12(7-8-14)15-16-17(13)9-11-5-3-2-4-6-11/h2-6H,7,9-10H2,1H3
• InChI Key： SSZRDNIVBHFAKD-UHFFFAOYSA-N
• SMILES： O(C)CC1=C(CC#N)N=NN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 242.11676108g/mol
• Monoisotopic Mass: 242.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 63.7Ų

Additional information on 2-1-benzyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile

Research Brief on 2-1-benzyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2171902-90-0)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of triazole-based compounds, particularly 2-1-benzyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2171902-90-0), as promising scaffolds for drug discovery. This compound, characterized by its unique 1,2,3-triazole core and functionalized side chains, has garnered attention due to its potential applications in targeting various biological pathways. The following brief synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and therapeutic potential.

The synthesis of 2-1-benzyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile has been optimized through copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely employed click chemistry approach. Recent studies have demonstrated that modifications to the benzyl and methoxymethyl substituents can significantly influence the compound's reactivity and binding affinity. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the methoxymethyl group enhances the compound's solubility and bioavailability, making it a viable candidate for further pharmacokinetic studies.

In terms of biological activity, 2-1-benzyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile has shown inhibitory effects against several enzymes, including kinases and proteases, which are critical targets in oncology and inflammatory diseases. A recent in vitro assay revealed its potent inhibition of EGFR (epidermal growth factor receptor) with an IC50 value of 0.8 µM, suggesting its potential as an anti-cancer agent. Additionally, molecular docking simulations have identified key interactions between the triazole ring and the ATP-binding site of EGFR, providing insights for structure-activity relationship (SAR) optimization.

Beyond its kinase inhibitory properties, this compound has also been explored for its antimicrobial activity. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy against drug-resistant bacterial strains, particularly Staphylococcus aureus and Escherichia coli. The presence of the nitrile group was found to play a crucial role in disrupting bacterial cell wall synthesis, offering a novel mechanism of action distinct from traditional antibiotics.

Despite these promising findings, challenges remain in the clinical translation of 2-1-benzyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile. Issues such as metabolic stability and off-target effects need to be addressed through further preclinical studies. However, the compound's modular synthesis and versatile pharmacological profile position it as a valuable tool for chemical biology and a potential lead for therapeutic development.

In conclusion, 2-1-benzyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2171902-90-0) represents a compelling example of how triazole-based compounds can bridge the gap between synthetic chemistry and drug discovery. Ongoing research aims to refine its properties and expand its applications, underscoring the importance of interdisciplinary collaboration in advancing medicinal chemistry.